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Compound of Interest

Compound Name: Artemin

Cat. No.: B1587454 Get Quote

This guide provides immediate and essential safety and logistical information for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

recombinant Artemin. Adherence to these procedures is critical for ensuring personal safety

and maintaining the integrity of the product.

Personal Protective Equipment (PPE)
As a recombinant protein, Artemin is not classified as a hazardous chemical. However, good

laboratory practice dictates the use of standard personal protective equipment to minimize

exposure and prevent contamination. The toxicological properties of Artemin have not been

thoroughly investigated, and it should be handled with care.
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PPE Component Specification Rationale

Hand Protection
Nitrile or equivalent chemical-

resistant gloves

Prevents skin contact with the

lyophilized powder and

reconstituted protein.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes during reconstitution

and handling.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory Protection Not generally required

Work should be performed in a

well-ventilated area or a

biological safety cabinet to

avoid aerosol inhalation.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the biological activity of recombinant

Artemin.

Storage of Lyophilized and Reconstituted Artemin
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Form
Storage
Temperature

Duration Notes

Lyophilized -20°C to -80°C Up to 2 years
Store in a desiccated

environment.[1]

Reconstituted 4°C 1 week For short-term use.[1]

Reconstituted -20°C to -80°C Extended periods

For long-term storage,

it is recommended to

add a carrier protein

(e.g., 0.1% BSA or

HSA) and aliquot to

avoid repeated freeze-

thaw cycles.[1] Use a

manual defrost

freezer.

Reconstitution Protocol

Preparation: Before opening, centrifuge the vial at a low speed to ensure the lyophilized

powder is at the bottom.[2]

Reconstitution: Reconstitute the protein in sterile water or another recommended buffer (e.g.,

20 mM HEPES, 150 mM NaCl, pH 7.4) to a concentration not less than 100 µg/mL.[1][2]

Gently pipette the solution along the sides of the vial to dissolve the powder. Do not vortex.

[3]

Aliquotting: For long-term storage, aliquot the reconstituted protein into low-protein-binding

microcentrifuge tubes.

Experimental Protocol: Cell-Based Assay with
Artemin
This protocol outlines a general procedure for using recombinant Artemin in a cell-based

assay to assess its biological activity, such as promoting neuronal survival or neurite outgrowth.
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Cell Culture: Culture the desired cell line (e.g., SH-SY5Y neuroblastoma cells) in the

appropriate medium and conditions.[4]

Cell Seeding: Seed the cells into multi-well plates at a density suitable for the specific assay.

Artemin Preparation: On the day of the experiment, thaw an aliquot of reconstituted

Artemin on ice. Dilute the Artemin to the desired final concentration in the cell culture

medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of Artemin. Include a negative control (medium

without Artemin).

Incubation: Incubate the cells for the desired period to observe the biological effects of

Artemin.

Analysis: Analyze the cellular response using an appropriate method, such as a cell viability

assay (e.g., MTT) or by imaging to quantify neurite outgrowth.

Disposal Plan
Unused recombinant Artemin and contaminated materials should be disposed of according to

standard laboratory procedures for non-hazardous biological waste.

Liquid Waste: Aspirate and collect all liquid waste containing Artemin. Decontaminate with a

10% bleach solution or another appropriate disinfectant before disposal down the drain with

copious amounts of water, in accordance with local regulations.

Solid Waste: All contaminated lab supplies, such as pipette tips, tubes, and gloves, should

be placed in a biohazard bag and autoclaved before disposal as regular waste.

Artemin Signaling Pathway
Artemin is a member of the glial cell line-derived neurotrophic factor (GDNF) family of ligands.

[1] It primarily signals through a multicomponent receptor complex consisting of the GDNF

family receptor alpha-3 (GFRα3) and the RET receptor tyrosine kinase.[5] This interaction
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initiates a cascade of downstream signaling pathways, including the MAPK and PI3K-AKT

pathways, which are crucial for neuronal survival and differentiation.[6]
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Caption: Artemin binds to GFRα3, activating the RET receptor and downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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